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Compound of Interest

Compound Name: 3,4-Diethylhexane

Cat. No.: B099930

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3,4-
diethylhexane (CAS RN: 19398-77-7), a branched alkane with the chemical formula C10H22.
[1][2][3] The information presented herein is intended to support research, development, and
quality control activities where this compound is utilized.

Core Physical Properties of 3,4-Diethylhexane

The following table summarizes the key physical properties of 3,4-diethylhexane, compiled
from various sources. These parameters are fundamental for its application in various industrial
and laboratory settings, including its use as a solvent and in the production of plastics and
polymers.[1]
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Physical Property Value Units
Molecular Formula C10H22

Molecular Weight 142.28 g/mol

Boiling Point 162 °C

Melting Point -53.99 °C

Density 0.75 g/cm3
Refractive Index 1.4190 - 1.4210

Flash Point 85.8 °C

Vapor Pressure 281 mmHg at 25°C

Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties is crucial for the characterization and application
of chemical compounds. The following sections detail the general experimental methodologies
for measuring the key physical properties of alkanes like 3,4-diethylhexane.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For alkanes, a common and effective method for boiling
point determination is the Thiele tube method, which is advantageous for requiring only a small

sample volume.[4]

Methodology:

o Asmall sample of 3,4-diethylhexane is placed in a small glass vial (Durham tube).
o A capillary tube, sealed at one end, is inverted and placed into the sample.

e The vial is attached to a thermometer, and the assembly is heated in a Thiele tube containing

a high-boiling point oil.[4]
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» As the temperature rises, air trapped in the capillary tube will be expelled.

e The boiling point is the temperature at which a continuous stream of bubbles emerges from
the capillary tube.[4]

e The heat is then removed, and the temperature at which the liquid is drawn back into the
capillary tube is recorded as the boiling point.

Melting Point Determination

The melting point is the temperature at which a substance transitions from a solid to a liquid
state. For a pure crystalline compound, this transition occurs over a narrow range. The melting
point of 3,4-diethylhexane, being a low-melting solid, can be determined using a capillary
melting point apparatus.[5][6]

Methodology:

o Asmall, finely powdered sample of solidified 3,4-diethylhexane is packed into a capillary
tube.[5]

o The capillary tube is placed in a melting point apparatus, which typically consists of a heated
metal block with a thermometer.[5]

o The sample is heated slowly, and the temperature range from the first appearance of liquid to
the complete melting of the solid is recorded as the melting point range.[5][6] A slow heating
rate is crucial for an accurate measurement.[5]

Density Determination

Density is the mass of a substance per unit volume. The density of liquid alkanes can be
precisely measured using a vibrating tube densimeter.[7][8]

Methodology:
o Asample of 3,4-diethylhexane is introduced into a U-shaped tube within the densimeter.

e The tube is electronically excited to vibrate at its natural frequency.
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» The frequency of vibration is dependent on the mass of the tube and its contents.

e By measuring the change in the vibration frequency upon introduction of the sample, the
density of the liquid can be accurately calculated.[7] This method allows for measurements
over a range of temperatures.[7]

Refractive Index Determination

The refractive index of a substance is a dimensionless number that describes how fast light
travels through the material. It is a valuable physical property for identifying and assessing the
purity of liquid compounds.[9] An Abbe refractometer is commonly used for this measurement.

Methodology:

A few drops of 3,4-diethylhexane are placed on the prism of the Abbe refractometer.

 Light of a specific wavelength (typically the sodium D-line at 589 nm) is passed through the
sample.[9]

e The refractometer measures the angle at which the light is refracted.
e This angle is used to calculate the refractive index of the liquid.

 Since the refractive index is temperature-dependent, the temperature of the sample is
controlled and recorded.[9]

Logical Workflow for Physical Property Analysis

The following diagram illustrates the logical workflow for the determination and reporting of the
physical properties of 3,4-diethylhexane.
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Sample Preparation & Identification

Obtain Pure Sample of 3,4-Diethylhexane
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Confirm Identity (e.g., via Spectroscopy)
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Compile Quantitative Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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